Cas no 1221485-83-1 (Skepinone-L)

• Product Name: Skepinone-L
• CAS No: 1221485-83-1
• MF: C₂₄H₂₁F₂NO₄
• MW: 425.424653768539
• MDL: MFCD22572738
• CID: 1079891
• PubChem ID: 45279963
• Update Time: 2025-05-19

Skepinone-L Chemical and Physical Properties

Names and Identifiers

• Skepinone-L
• 3-(2,4-difluoroanilino)-9-[(2R)-2,3-dihydroxypropoxy]-5,6-dihydrodibenzo[3,1-[7]annulen-11-one
• Skepinone L
• Skepinone-?L
• 2-(2,4-difluoroanilino)-7-[2-(R)-3-dihydroxypropoxy]-10,11-dihydrodibenzo[a,d]cyclohepten-5-one
• 2-(2,4-Difluoroanilino)-7-[2R-,3-dihydroxypropoxy]-10,11-dihydrodibenzo[a,d]-cyclohepten-5-one
• 2-(2,4-difluorophenylamino)-7-[2R,3-dihydroxypropoxy]-10,11-dihydro-dibenzo[a,d]cyclohepten-5-one
• 3que
• CHEMBL2152944
• CS-0941
• HY-15300
• S7214,
• SureCN2686103
• X5940
• 2-[(2,4-Difluorophenyl)amino]-7-[(2R)-2,3-dihydroxypropoxy]-10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-one
• GLXC-03725
• 13-[(2,4-difluorophenyl)amino]-5-[(2R)-2,3-dihydroxypropoxy]tricyclo[9.4.0.0(3),?]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-one
• 2-(2,4-Difluoroanilino)-7-[(2R)-2,3-dihydroxypropoxy]-10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-one
• 2-(2,4-Difluorophenylamino)-7-[2R-,3-dihydroxypropoxy]-10,11-dihydro-dibenzo[a,d]-cyclohepten-5-one
• EX-A2161
• AKOS027422745
• BCP04105
• Q27453778
• (R)-2-((2,4-difluorophenyl)amino)-7-(2,3-dihydroxypropoxy)-10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-one
• 2-[(2,4-Difluorophenyl)amino]-7-{[(2r)-2,3-Dihydroxypropyl]oxy}-10,11-Dihydro-5h-Dibenzo[a,D][7]annulen-5-One
• C24H21F2NO4
• 1221485-83-1
• Z2235802136
• AS-79383
• AC-35955
• A891204
• CCG-268943
• 13-(2,4-difluoroanilino)-5-[(2R)-2,3-dihydroxypropoxy]tricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-one
• SCHEMBL2686103
• 5H-Dibenzo[a,d]cyclohepten-5-one, 2-[(2,4-difluorophenyl)amino]-7-[(2R)-2,3-dihydroxypropoxy]-10,11-dihydro-
• CBS3830
• SW219942-1
• DTXSID30669907
• 13-[(2,4-difluorophenyl)amino]-5-[(2R)-2,3-dihydroxypropoxy]tricyclo[9.4.0.0(3),?]pentadeca-1(15),3,5,7,11,13-hexaen-2-one
• s7214
• BDBM50392175
• 3FF
• BRD-K83607951-001-02-2

• MDL： MFCD22572738
• Inchi： 1S/C24H21F2NO4/c25-16-4-8-23(22(26)10-16)27-17-5-7-20-15(9-17)2-1-14-3-6-19(11-21(14)24(20)30)31-13-18(29)12-28/h3-11,18,27-29H,1-2,12-13H2/t18-/m1/s1
• InChI Key： HXMGCTFLLWPVFM-GOSISDBHSA-N
• SMILES： FC1C=C(C=CC=1NC1C=CC2C(C3C=C(C=CC=3CCC=2C=1)OC[C@@H](CO)O)=O)F

Computed Properties

• Exact Mass: 425.14386448g/mol
• Monoisotopic Mass: 425.14386448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• Density: 1.384±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 629.0±55.0°C at 760 mmHg
• Solubility: Insuluble (6.0E-5 g/L) (25 ºC),

Skepinone-L Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes Dibenzocycloheptenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes

Additional information on Skepinone-L

Research Briefing on Skepinone-L (CAS: 1221485-83-1): A Potent and Selective p38 MAPK Inhibitor

Skepinone-L (CAS: 1221485-83-1) is a highly selective and potent inhibitor of p38 mitogen-activated protein kinase (MAPK), a key signaling molecule involved in inflammatory responses, cell proliferation, and apoptosis. Recent studies have highlighted its potential therapeutic applications in various diseases, including inflammatory disorders, neurodegenerative diseases, and cancer. This briefing provides an overview of the latest research advancements related to Skepinone-L, focusing on its mechanism of action, preclinical and clinical findings, and future directions.

The p38 MAPK pathway plays a critical role in mediating cellular responses to stress and inflammatory cytokines. Dysregulation of this pathway has been implicated in numerous pathological conditions, making it an attractive target for therapeutic intervention. Skepinone-L, with its unique chemical structure (CAS: 1221485-83-1), exhibits exceptional selectivity for p38α and p38β isoforms, minimizing off-target effects commonly associated with earlier-generation inhibitors. Recent studies have demonstrated its efficacy in reducing inflammation and tissue damage in animal models of rheumatoid arthritis and inflammatory bowel disease.

In the context of neurodegenerative diseases, Skepinone-L has shown promise in mitigating neuroinflammation and neuronal apoptosis. A 2023 study published in *Journal of Neurochemistry* reported that Skepinone-L significantly reduced microglial activation and pro-inflammatory cytokine release in a mouse model of Alzheimer's disease. These findings suggest that targeting p38 MAPK with Skepinone-L could be a viable strategy for slowing disease progression in neurodegenerative disorders.

Cancer research has also explored the potential of Skepinone-L as an adjunct therapy. Its ability to inhibit p38 MAPK signaling has been shown to sensitize tumor cells to chemotherapy and radiation, particularly in resistant cancers such as pancreatic adenocarcinoma. A recent *in vitro* study demonstrated that Skepinone-L enhanced the cytotoxic effects of gemcitabine by suppressing p38-mediated survival pathways in pancreatic cancer cell lines.

Despite these promising findings, challenges remain in the clinical translation of Skepinone-L. Pharmacokinetic studies indicate that its bioavailability and half-life may require optimization for systemic administration. However, novel drug delivery systems, such as nanoparticle encapsulation, are being investigated to address these limitations. Ongoing Phase I clinical trials are evaluating the safety and tolerability of Skepinone-L in healthy volunteers, with preliminary results expected in late 2024.

In conclusion, Skepinone-L (CAS: 1221485-83-1) represents a significant advancement in p38 MAPK inhibition, with broad therapeutic potential across multiple disease areas. Its high selectivity and efficacy in preclinical models underscore its value as a research tool and a candidate for clinical development. Future studies should focus on optimizing its pharmacokinetic properties and exploring combination therapies to maximize its therapeutic impact.